Cas no 588674-24-2 (1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 588674-24-2
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• MDL: MFCD03422361
• CID: 3029221
• PubChem ID: 2063315
• Update Time: 2025-04-21

1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-苄基-3-(3,4-二甲氧苯基)-1H-吡唑-4-甲醛
• 1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde
• 1-benzyl-3-(3,4-dimethoxyphenyl)pyrazole-4-carbaldehyde
• Oprea1_280370
• STK434769
• SR-01000061389
• CS-0223556
• 588674-24-2
• SR-01000061389-1
• AB00729753-01
• MFCD03422361
• LS-01126
• Z57052850
• EN300-11581
• ALBB-001184
• G37491
• AKOS000308600

• MDL： MFCD03422361
• Inchi： 1S/C19H18N2O3/c1-23-17-9-8-15(10-18(17)24-2)19-16(13-22)12-21(20-19)11-14-6-4-3-5-7-14/h3-10,12-13H,11H2,1-2H3
• InChI Key： SEMMZRJUBMNCGN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(C=O)=CN(CC2C=CC=CC=2)N=1)OC

Computed Properties

• Exact Mass: 322.13174244Da
• Monoisotopic Mass: 322.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.4

1-benzyl-3-(3,4-dimethoxyphenyl)-1H-pyrazole-4-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles